Cas no 866729-72-8 (N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 866729-72-8
• MF: C₂₅H₂₁FN₂O₄S
• MW: 464.508648633957
• CID: 6472189
• Update Time: 2025-05-30

N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• N-(2,5-dimethylphenyl)-2-[3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide

• Inchi： 1S/C25H21FN2O4S/c1-16-7-8-17(2)21(13-16)27-24(29)15-28-14-23(25(30)20-5-3-4-6-22(20)28)33(31,32)19-11-9-18(26)10-12-19/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： IHOZVKLMUGXHTO-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CN1C2=C(C=CC=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Additional information on N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(2,5-Dimethylphenyl)-2-3-(4-Fluorobenzenesulfonyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 866729-72-8, known as N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we delve into the structural characteristics, synthesis methods, pharmacological activities, and potential applications of this compound.

Structural Features and Synthesis

The molecular structure of N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is characterized by a quinolinone core, which is a well-known scaffold in drug discovery. The quinolinone moiety is further substituted with a sulfonyl group at the 3-position and an acetamide group at the 1-position. The presence of a 4-fluorobenzene sulfonyl group introduces electronic and steric effects that can influence the compound's bioactivity. Additionally, the 2,5-dimethylphenyl group attached to the acetamide nitrogen enhances lipophilicity and potentially improves pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient construction of this complex molecule. Researchers have employed multi-component reactions and catalytic methodologies to assemble the quinolinone framework. For instance, the use of microwave-assisted synthesis has significantly accelerated the formation of key intermediates. The incorporation of fluorine atoms into the sulfonyl group has been achieved through nucleophilic aromatic substitution reactions, leveraging the directing effects of electron-withdrawing groups.

Pharmacological Activities

Extensive in vitro and in vivo studies have demonstrated that N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-y acetamide exhibits potent biological activity across multiple therapeutic areas. Notably, it has shown remarkable inhibitory effects on kinases involved in cancer progression. Preclinical data indicate that this compound selectively targets oncogenic kinases such as Aurora A and B-Raf V600E, which are implicated in various malignancies.

Furthermore, this compound has demonstrated anti-inflammatory properties by modulating key inflammatory pathways. In animal models of arthritis, it significantly reduced joint inflammation and cytokine production without inducing systemic toxicity. These findings underscore its potential as a dual-targeting agent for treating inflammatory diseases.

Clinical Potential and Applications

The promising preclinical profile of N-(2,5-dimethylphenyl)-2-3-(4-fluorobenzenesulfonyl)-4-o xo -1 , 4 -dihydroquinolin -1 -y acetamide has prompted its evaluation in early-stage clinical trials. Initial phase I studies have confirmed its favorable safety profile and pharmacokinetic characteristics. The compound exhibits good oral bioavailability and minimal off-target effects, making it an attractive candidate for further development.

Preliminary phase II trials are currently underway to assess its efficacy in patients with advanced solid tumors and inflammatory conditions. If successful, this compound could offer a novel therapeutic option for diseases with limited treatment options.

Conclusion

In summary,N -( 2 ,5 -dimethylphenyl ) - 2 -3 -( 4 -fluorobenzenesulfonyl ) - 4 -oxo -1 , 4 -dihydroquinolin -1 -y acetamide ( CAS No .866729 -7 2 -8 ) represents a cutting-edge advancement in medicinal chemistry . Its unique structural features , robust pharmacological profile , and promising clinical potential position it as a leading candidate for addressing unmet medical needs . As research continues , this compound holds great promise for revolutionizing treatment approaches in oncology and inflammation management . p > article > response >